(4-Amino-phenyl)-(6-methyl-imidazo[2,1-b]thiazol-5-yl)-methanone

• IUPAC Name: (4-aminophenyl)-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)methanone
• InChI: InChI=1S/C13H11N3OS/c1-8-11(16-6-7-18-13(16)15-8)12(17)9-2-4-10(14)5-3-9/h2-7H,14H2,1H3
• InChI Key: OTACDDKNNYWJLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CSC2=N1)C(=O)C3=CC=C(C=C3)N
• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol
• CAS No.: 380442-28-4

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the imidazothiazole ring.

Chemical Reactions Analysis

The compound’s reactivity would depend on its molecular structure. The presence of the amino group could make it a nucleophile, meaning it could donate a pair of electrons to form a new bond. The imidazothiazole ring might also influence its reactivity.

Scientific Research Applications

Synthesis and Characterization

In a study by Shahana and Yardily (2020), novel compounds including (4-amino-phenyl)-(6-methyl-imidazo[2,1-b]thiazol-5-yl)-methanone were synthesized and characterized using various techniques like UV, IR, NMR, and mass spectrometry. The study utilized density functional theory for structural optimization and interpretation of theoretical vibrational spectra, highlighting the molecule's equilibrium geometry, bonding features, and harmonic vibrational wave numbers. This research contributes to understanding the compound's structural properties and potential applications in various fields (Shahana & Yardily, 2020).

Antibacterial Activity

The same study also explored the antibacterial activity of the compound through molecular docking studies. These findings are crucial in determining the compound's potential as an antibacterial agent, providing insights into its application in medical and pharmaceutical research (Shahana & Yardily, 2020).

Antioxidant and Enzyme Inhibition Activities

Satheesh et al. (2017) investigated compounds similar to this compound for their inhibition activity on carbohydrate hydrolyzing enzymes. The study revealed that these compounds exhibited significant α-glucosidase and α-amylase inhibition activities, suggesting their potential application in managing diabetes and other related disorders. Additionally, the antioxidant activities of these compounds were also explored, indicating their possible use in combating oxidative stress-related diseases (Satheesh et al., 2017).

Optical Properties and Polymer Synthesis

Ghaemy et al. (2013) studied the synthesis of novel poly(amide-ether)s bearing imidazole pendants, including compounds related to this compound. The research focused on the physical and optical properties of these polymers, revealing their potential applications in materials science, particularly in the development of new polymers with specific optical characteristics (Ghaemy et al., 2013).

Antimicrobial and Antiviral Activities

Sharma et al. (2009) synthesized derivatives similar to this compound and evaluated them for antimicrobial and antiviral activities. The study indicated that these compounds have significant potential as new antimicrobial and antiviral agents, broadening their application in the medical field (Sharma et al., 2009).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions would depend on the compound’s properties and potential applications. It could be studied further to better understand its synthesis, properties, and potential uses.